Cas no 853351-76-5 (Acetamide, N-1,3-benzodioxol-5-yl-2-[[3-(2-furanylmethyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]-)
Acetamide, N-1,3-benzodioxol-5-yl-2-[[3-(2-furanylmethyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-1,3-benzodioxol-5-yl-2-[[3-(2-furanylmethyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]-
- N-(Benzo[d][1,3]dioxol-5-yl)-2-((3-(furan-2-ylmethyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetamide
- WAY-657568
- AKOS002457295
- Z16724107
- N-(2H-1,3-benzodioxol-5-yl)-2-{[3-(furan-2-ylmethyl)-4-oxoquinazolin-2-yl]sulfanyl}acetamide
- G64023
- 853351-76-5
-
- Inchi: 1S/C22H17N3O5S/c26-20(23-14-7-8-18-19(10-14)30-13-29-18)12-31-22-24-17-6-2-1-5-16(17)21(27)25(22)11-15-4-3-9-28-15/h1-10H,11-13H2,(H,23,26)
- InChI Key: MKGABWYXVQWRHM-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C2OCOC2=C1)(=O)CSC1N(CC2=CC=CO2)C(=O)C2=C(N=1)C=CC=C2
Computed Properties
- Exact Mass: 435.08889182g/mol
- Monoisotopic Mass: 435.08889182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 719
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 119Ų
Acetamide, N-1,3-benzodioxol-5-yl-2-[[3-(2-furanylmethyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB600196-250mg |
N-(Benzo[d][1,3]dioxol-5-yl)-2-((3-(furan-2-ylmethyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetamide; . |
853351-76-5 | 250mg |
€673.60 | 2025-04-16 | ||
| Ambeed | A1217588-100mg |
N-(Benzo[d][1,3]dioxol-5-yl)-2-((3-(furan-2-ylmethyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetamide |
853351-76-5 | 98% | 100mg |
$265.0 | 2025-04-16 | |
| Ambeed | A1217588-250mg |
N-(Benzo[d][1,3]dioxol-5-yl)-2-((3-(furan-2-ylmethyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetamide |
853351-76-5 | 98% | 250mg |
$450.0 | 2025-04-16 | |
| Ambeed | A1217588-1g |
N-(Benzo[d][1,3]dioxol-5-yl)-2-((3-(furan-2-ylmethyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetamide |
853351-76-5 | 98% | 1g |
$1212.0 | 2025-04-16 | |
| abcr | AB600196-1g |
N-(Benzo[d][1,3]dioxol-5-yl)-2-((3-(furan-2-ylmethyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetamide; . |
853351-76-5 | 1g |
€1706.50 | 2025-04-16 |
Acetamide, N-1,3-benzodioxol-5-yl-2-[[3-(2-furanylmethyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]- Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on Acetamide, N-1,3-benzodioxol-5-yl-2-[[3-(2-furanylmethyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]-
Comprehensive Analysis of Acetamide, N-1,3-benzodioxol-5-yl-2-[[3-(2-furanylmethyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]- (CAS No. 853351-76-5)
The compound Acetamide, N-1,3-benzodioxol-5-yl-2-[[3-(2-furanylmethyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]- (CAS No. 853351-76-5) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the intricate combination of a benzodioxole moiety, a furanylmethyl group, and a quinazolinyl core, which collectively contribute to its potential applications in pharmaceutical and biochemical research. The presence of a thio linkage and an acetamide functional group further enhances its reactivity and versatility in synthetic chemistry.
In recent years, researchers have shown growing interest in quinazoline-derived compounds due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a benzodioxol-5-yl group in Acetamide, N-1,3-benzodioxol-5-yl-2-[[3-(2-furanylmethyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]- suggests potential interactions with enzymatic pathways, making it a candidate for drug discovery programs. This aligns with the current trend in precision medicine and targeted therapy, where molecules with specific structural motifs are designed to modulate biological targets with high selectivity.
The synthesis of CAS No. 853351-76-5 involves multi-step organic reactions, often requiring careful optimization of conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further studies. Given the increasing demand for high-purity reference standards in academic and industrial labs, Acetamide, N-1,3-benzodioxol-5-yl-2-[[3-(2-furanylmethyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]- has garnered attention as a valuable intermediate for the development of novel bioactive molecules.
From an environmental and sustainability perspective, the production and handling of CAS No. 853351-76-5 must adhere to green chemistry principles. Researchers are exploring eco-friendly synthetic routes, such as catalytic methods and solvent-free reactions, to minimize waste and energy consumption. This resonates with the global push toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.
In summary, Acetamide, N-1,3-benzodioxol-5-yl-2-[[3-(2-furanylmethyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]- represents a fascinating example of modern medicinal chemistry. Its structural complexity and potential applications make it a subject of ongoing research, particularly in the context of drug design and biomolecular interactions. As scientific inquiries into heterocyclic compounds continue to expand, this compound is poised to play a significant role in advancing therapeutic innovations.
853351-76-5 (Acetamide, N-1,3-benzodioxol-5-yl-2-[[3-(2-furanylmethyl)-3,4-dihydro-4-oxo-2-quinazolinyl]thio]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)